Cas no 1706450-78-3 (4-2-(ethanesulfonyl)ethylpiperidine)

• Product Name: 4-2-(ethanesulfonyl)ethylpiperidine
• CAS No: 1706450-78-3
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• MDL: MFCD29034768
• CID: 5210564
• PubChem ID: 71777990
• Update Time: 2025-06-07

4-2-(ethanesulfonyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[2-(ethylsulfonyl)ethyl]-
• 4-2-(ethanesulfonyl)ethylpiperidine

• MDL： MFCD29034768
• Inchi： 1S/C9H19NO2S/c1-2-13(11,12)8-5-9-3-6-10-7-4-9/h9-10H,2-8H2,1H3
• InChI Key： XIJMMRHOANUUDO-UHFFFAOYSA-N
• SMILES： N1CCC(CCS(CC)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-2-(ethanesulfonyl)ethylpiperidine

4-2-(Ethanesulfonyl)ethylpiperidine (CAS No. 1706450-78-3): A Comprehensive Overview of Its Properties and Applications

In the realm of specialized chemical compounds, 4-2-(ethanesulfonyl)ethylpiperidine (CAS No. 1706450-78-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and ethanesulfonyl functional group, is a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its molecular formula and precise configuration make it a valuable intermediate in the development of novel bioactive molecules.

The CAS No. 1706450-78-3 serves as a critical identifier for researchers and industry professionals seeking reliable information about this compound. With the growing demand for sulfonyl-containing compounds in drug discovery, 4-2-(ethanesulfonyl)ethylpiperidine is often explored for its potential role in modulating biological pathways. Recent studies highlight its relevance in the design of enzyme inhibitors and receptor ligands, aligning with current trends in precision medicine and targeted therapies.

One of the most frequently asked questions about 4-2-(ethanesulfonyl)ethylpiperidine revolves around its synthetic routes and purity standards. Laboratories prioritize high-purity batches to ensure reproducibility in experiments, particularly when investigating its pharmacokinetic properties. The compound’s solubility and stability under various conditions are also key considerations for researchers, as these factors influence its applicability in formulations.

From an industrial perspective, 4-2-(ethanesulfonyl)ethylpiperidine is valued for its versatility. It serves as a building block in the synthesis of more complex molecules, particularly those with sulfonamide moieties, which are prevalent in agrochemicals and specialty chemicals. The compound’s structural adaptability allows for modifications that can enhance its performance in specific applications, such as catalysis or polymer chemistry.

Environmental and safety considerations are also paramount when working with 4-2-(ethanesulfonyl)ethylpiperidine. While it is not classified as a hazardous material, proper handling protocols are essential to minimize risks. Researchers often seek guidance on its storage conditions and compatibility with other reagents, reflecting the broader emphasis on sustainable and safe laboratory practices.

In conclusion, 4-2-(ethanesulfonyl)ethylpiperidine (CAS No. 1706450-78-3) represents a compelling area of study for chemists and life scientists. Its potential applications span multiple disciplines, from drug development to advanced materials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in future innovations.